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Compound of Interest

Compound Name: Butylphthalide-d3

Cat. No.: B12418990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and synthesis of

Butylphthalide-d3, a deuterated form of the neuroprotective agent Butylphthalide (NBP). This

document is intended for researchers, scientists, and professionals in drug development who

are interested in the potential applications of this compound.

Core Chemical Properties
Butylphthalide-d3 is the deuterium-labeled version of Butylphthalide. The introduction of

deuterium can be useful for metabolic studies and may alter the pharmacokinetic profile of the

drug.
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Property Data

Molecular Formula C₁₂H₁₁D₃O₂

Molecular Weight 193.26 g/mol

Appearance Oil

Color Colorless to light yellow

Purity >99%

Storage -20°C for up to 3 years (pure form)

Solubility Soluble in DMSO

Unlabeled CAS Number 6066-49-5

Synthesis of Butylphthalide-d3
A specific, publicly available, detailed synthesis protocol for Butylphthalide-d3 is not readily

found in the literature. However, a plausible synthetic route can be proposed based on the

known synthesis of Butylphthalide and general methods for deuteration.

The synthesis of Butylphthalide typically involves the reduction of 3-butylidenephthalide or a

related precursor. To introduce the deuterium atoms at the terminal methyl group of the butyl

chain, a deuterated reducing agent would be employed in the final step of the synthesis.

Proposed Synthetic Scheme:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b12418990?utm_src=pdf-body
https://www.benchchem.com/product/b12418990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12418990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Grignard Reaction

Step 2: Lactonization

Step 3: Deuteration

Phthalic anhydride

2-(1-Hydroxybutyl)benzoic acid

1. Grignard Reagent

Butylmagnesium bromide

3-Butylphthalide
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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